2-(2,5-Dimethylfuran-3-yl)-1,8-naphthyridine

• CAS No.: 918825-96-4
• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 2-(2,5-dimethylfuran-3-yl)-1,8-naphthyridine
• InChI: InChI=1S/C14H12N2O/c1-9-8-12(10(2)17-9)13-6-5-11-4-3-7-15-14(11)16-13/h3-8H,1-2H3
• InChI Key: LFHCATUQQDKLJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=NC3=C(C=CC=N3)C=C2

Description

2-(2,5-Dimethylfuran-3-yl)-1,8-naphthyridine is an organic compound that belongs to the class of naphthyridines, which are heterocyclic aromatic compounds containing a pyridine ring fused to a benzene ring. The presence of the 2,5-dimethylfuran moiety adds unique chemical properties to this compound, making it of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,5-Dimethylfuran-3-yl)-1,8-naphthyridine typically involves the reaction of 2,5-dimethylfuran with a suitable naphthyridine precursor. One common method is the Claisen-Schmidt condensation, where 3-acetyl-2,5-dimethylfuran reacts with a naphthyridine aldehyde in the presence of a base such as sodium hydroxide in ethanol . The reaction is carried out at room temperature, and the product is purified by recrystallization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of microwave-assisted synthesis has been explored to increase the efficiency and yield of the reaction . This method involves the same reactants but uses microwave irradiation to accelerate the reaction, reducing the reaction time significantly.

Chemical Reactions Analysis

Types of Reactions

2-(2,5-Dimethylfuran-3-yl)-1,8-naphthyridine undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form corresponding diketones.

Reduction: The naphthyridine ring can be reduced to form dihydro derivatives.

Substitution: Electrophilic substitution reactions can occur on the naphthyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens (chlorine, bromine) and nitrating agents (nitric acid) are commonly used.

Major Products Formed

Oxidation: Formation of diketones.

Reduction: Formation of dihydro derivatives.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

2-(2,5-Dimethylfuran-3-yl)-1,8-naphthyridine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a fluorescent probe due to its unique photophysical properties.

Medicine: Explored for its antimicrobial and anticancer properties.

Industry: Used in the development of organic light-emitting diodes (OLEDs) and dye-sensitized solar cells.

Mechanism of Action

The mechanism of action of 2-(2,5-Dimethylfuran-3-yl)-1,8-naphthyridine involves its interaction with specific molecular targets. In biological systems, it may interact with DNA or proteins, leading to its antimicrobial or anticancer effects. The furan ring’s electron-rich nature allows it to participate in electron transfer reactions, which can be crucial in its photophysical applications .

Comparison with Similar Compounds

Similar Compounds

• 3-Acetyl-2,5-dimethylfuran
• 2-(2,5-Dimethylfuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Uniqueness

2-(2,5-Dimethylfuran-3-yl)-1,8-naphthyridine is unique due to the combination of the naphthyridine and dimethylfuran moieties. This combination imparts distinct photophysical properties, making it suitable for applications in fluorescence and photochemistry .